2-Ethoxy-1-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-ethoxy-1-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C16H21N3O3S/c1-2-21-10-15(20)19-6-3-4-12(9-19)8-14-17-16(18-22-14)13-5-7-23-11-13/h5,7,11-12H,2-4,6,8-10H2,1H3
• InChI Key: GUMNACIDHHCSJW-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N1CCCC(C1)CC2=NC(=NO2)C3=CSC=C3
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol
• CAS No.: 1798673-14-9

Description

2-Ethoxy-1-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C16H21N3O3S and its molecular weight is 335.42. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

• Thiazoles and Fused Derivatives Synthesis : Studies on the synthesis of thiazoles and their fused derivatives reveal antimicrobial activities. The reactivity of these compounds towards various reagents has been explored, leading to the creation of arylidene, pyridine, thiophene, and anilide derivatives, some of which were further used to synthesize fused derivatives with tested antimicrobial activities (Wardkhan et al., 2008).
• Microwave-Assisted Synthesis for Anti-Breast Cancer Agents : Novel synthesis approaches using microwave irradiation have been employed to create thiazolyl derivatives with promising anti-breast cancer activities. These compounds were synthesized in a one-pot three-component reaction, demonstrating significant antitumor activities against MCF-7 tumor cells (Mahmoud et al., 2021).

Biological Activities

• Antimicrobial and Antifungal Properties : Synthesized derivatives have been tested for antimicrobial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents. For instance, thiazole substituted coumarins exhibited notable antibacterial and antifungal activities, underscoring the importance of structural modifications for enhanced biological activities (Parameshwarappa et al., 2009).
• Anticancer Applications : Certain derivatives have shown promising activities against cancer cells. For example, tetrazole derivatives were synthesized and found to possess potent anticandidal agents with weak cytotoxicities, suggesting their potential in anticancer therapy (Kaplancıklı et al., 2014).